Cas no 65942-09-8 ( )

  structure
  structure
Product Name: 
CAS No:65942-09-8
MF:C10H18O2
MW:170.248723506927
CID:962838
PubChem ID:288640
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC149921
    • BICYCLO(2.2.2)OCTANE-2,3-DIMETHANOL
    • DTXSID50984427
    • NSC149918
    • NSC-149921
    • (Bicyclo[2.2.2]octane-2,3-diyl)dimethanol
    • 65942-09-8
    • SCHEMBL9904072
    • NSC-149914
    • AKOS024322422
    • NSC149914
    • 65942-08-7
    • NSC-149918
    •  
    • Inchi: 1S/C10H18O2/c11-5-9-7-1-2-8(4-3-7)10(9)6-12/h7-12H,1-6H2
    • InChI Key: CPIZOXNOIVZVGA-UHFFFAOYSA-N
    • SMILES: OCC1C(CO)C2CCC1CC2

Computed Properties

  • Exact Mass: 170.131
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.063
  • Boiling Point: 315°Cat760mmHg
  • Flash Point: 152.7°C
  • Refractive Index: 1.503
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